![molecular formula C25H23N5O3 B2407235 7-(4-benzoylpiperazine-1-carbonyl)-5-methyl-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one CAS No. 1021095-52-2](/img/structure/B2407235.png)
7-(4-benzoylpiperazine-1-carbonyl)-5-methyl-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “7-(4-benzoylpiperazine-1-carbonyl)-5-methyl-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one” is a pyrazolopyridine derivative. Pyrazolopyridines are a class of compounds that contain a pyrazole ring (a five-membered aromatic ring with two nitrogen atoms) fused to a pyridine ring (a six-membered aromatic ring with one nitrogen atom) .
Scientific Research Applications
Tautomerism and Structural Studies
The compound exhibits interesting tautomerism and structural properties. In the study by Gubaidullin et al. (2014), the spontaneous transformation products of a related compound, 5-methyl-2-phenyl-3,3a,4,5,6,7-hexahydro-2H-pyrazolo-[4,3-c]pyridin-3-one, were examined. This study highlighted the stability of the compound in crystal form and its instability in solution, leading to various transformation products. This has implications for understanding the structural behavior of related compounds in different states (Gubaidullin, Nabiullin, Kharlamov, & Buzykin, 2014).
Novel Derivative Synthesis
In research by Shaaban et al. (2008), novel pyrazolo[3,4‐d]pyridazine and other related derivatives were synthesized. This process involved the reaction of similar compounds with various reagents, leading to the formation of new derivative compounds (Shaaban, Eldebss, Darweesh, & Farag, 2008).
Pharmaceutical Research
In a study by El‐Dean et al. (2018), a series of novel furo[3,2-e]pyrazolo[3,4-b]pyrazines and related heterocycles were synthesized. These molecules are intended for future pharmacological activity investigations, highlighting the potential pharmaceutical applications of such compounds (El‐Dean, Radwan, Zaki, & Abd ul‐Malik, 2018).
Antimicrobial Properties
Elgemeie et al. (2017) explored the synthesis of novel pyridones with potential antibacterial and antifungal properties. This research underlines the antimicrobial potential of compounds within the same family, which could lead to new therapeutic agents (Elgemeie, Altalbawy, Alfaidi, Azab, & Hassan, 2017).
X-ray Analysis and Crystal Structure
The crystal structure of a closely related molecule, 7-phenyl-9,11-dihydrochromeno-(4,3-b)pyrazolo(4,3-e)pyridine-6(7H)-one, was determined by Platonova et al. (2015) using X-ray diffraction. This study provides insights into the molecular structure and bonding of such compounds (Platonova, Mazhukina, & Fedotova, 2015).
properties
IUPAC Name |
7-(4-benzoylpiperazine-1-carbonyl)-5-methyl-2-phenylpyrazolo[4,3-c]pyridin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N5O3/c1-27-16-20(22-21(17-27)25(33)30(26-22)19-10-6-3-7-11-19)24(32)29-14-12-28(13-15-29)23(31)18-8-4-2-5-9-18/h2-11,16-17H,12-15H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAOSAUAVLPEPQZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)C(=O)C5=CC=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.